
A Comparative Analysis of Carprofen
Pharmacokinetics Across Various Animal

Species

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carprofen

Cat. No.: B1668582 Get Quote

A comprehensive guide for researchers and drug development professionals on the diverse

pharmacokinetic profiles of the non-steroidal anti-inflammatory drug, carprofen.

Carprofen, a widely used non-steroidal anti-inflammatory drug (NSAID) in veterinary medicine,

exhibits significant pharmacokinetic variability across different animal species. Understanding

these differences is paramount for effective and safe therapeutic application, as well as for the

development of new drug formulations. This guide provides a comparative overview of key

pharmacokinetic parameters of carprofen in several species, supported by experimental data

and detailed methodologies.

Cross-Species Pharmacokinetic Parameters of
Carprofen
The following table summarizes the primary pharmacokinetic parameters of carprofen in

various species. These values highlight the considerable interspecies differences in drug

absorption, distribution, metabolism, and excretion.
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Speci
es

Route
of
Admi
nistra
tion

Dose
(mg/k
g)

Tmax
(h)

Cmax
(µg/m
L)

t1/2
(h)

AUC
(µg·h/
mL)

Vd
(L/kg)

Cl
(mL/k
g/h)

Bioav
ailabil
ity
(%)

Dog Oral 4.4 2-3[1] - ~8[1] -
0.12-

0.22[2]
17[2]

>90[1]

[3]

IV - - -
11.7 ±

3.1[2]
- 0.14[4] - -

Oral 2 - - - 73.1 - - -

Cat IV 4.0 - - 15.5 - - - -

SC 4.0 - - - - - -
92-

100[5]

Horse IV 0.7 - - 21.9[4] - - 0.75[4] -

IM - - -
23.7-

43.3
- - - -

Oral - - - - - - -
75-

100[6]

Cattle IV/SC 1.4 - -

30.7[4]

-

64.6[6]

-
0.091[

4]
2.4[4] -

Sheep IV 1.4 - - 27.57 515.12 0.105 2.72 -

IV - -
26.1-

33.7[7]
- -

0.093[

4]
2.5[4] -

Rat - - - - - - - - -

Mouse SC 20 1
133.4

± 11.3
8.52 - - - -

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.merckvetmanual.com/pharmacology/inflammation/nonsteroidal-anti-inflammatory-drugs-in-animals
https://www.merckvetmanual.com/pharmacology/inflammation/nonsteroidal-anti-inflammatory-drugs-in-animals
https://pubmed.ncbi.nlm.nih.gov/2265238/
https://pubmed.ncbi.nlm.nih.gov/2265238/
https://www.merckvetmanual.com/pharmacology/inflammation/nonsteroidal-anti-inflammatory-drugs-in-animals
https://cdn.ymaws.com/www.aavpt.org/resource/resmgr/imported/carprofen.pdf
https://pubmed.ncbi.nlm.nih.gov/2265238/
https://repository.up.ac.za/server/api/core/bitstreams/6b7068ec-bc96-4c7a-9cb0-2740cd62b913/content
https://pubmed.ncbi.nlm.nih.gov/8685536/
https://repository.up.ac.za/server/api/core/bitstreams/6b7068ec-bc96-4c7a-9cb0-2740cd62b913/content
https://repository.up.ac.za/server/api/core/bitstreams/6b7068ec-bc96-4c7a-9cb0-2740cd62b913/content
https://www.ema.europa.eu/en/documents/mrl-report/carprofen-summary-report-1-committee-veterinary-medicinal-products_en.pdf
https://repository.up.ac.za/server/api/core/bitstreams/6b7068ec-bc96-4c7a-9cb0-2740cd62b913/content
https://www.ema.europa.eu/en/documents/mrl-report/carprofen-summary-report-1-committee-veterinary-medicinal-products_en.pdf
https://repository.up.ac.za/server/api/core/bitstreams/6b7068ec-bc96-4c7a-9cb0-2740cd62b913/content
https://repository.up.ac.za/server/api/core/bitstreams/6b7068ec-bc96-4c7a-9cb0-2740cd62b913/content
https://www.mdpi.com/1999-4923/13/7/990
https://repository.up.ac.za/server/api/core/bitstreams/6b7068ec-bc96-4c7a-9cb0-2740cd62b913/content
https://repository.up.ac.za/server/api/core/bitstreams/6b7068ec-bc96-4c7a-9cb0-2740cd62b913/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rainb

ow

Trout

IV 2.5 - -
30.66[

7]
-

0.60[7]

[8]

20[7]

[8]
-

IM 2.5 2[7][8]
3.96[7]

[8]

46.11[

7][8]
- - -

121.89

[7][8]

Oral 2.5 4[7][8]
2.52[7]

[8]

41.08[

7][8]
- - -

78.66[

7][8]

Donke

y
IV 0.7 - - - - -

R(-):

2.8 ±

0.45,

S(+):

4.9 ±

0.95

-

Note: Dashes (-) indicate that the data was not specified in the cited sources. All values are

presented as approximations or ranges based on the available literature.

Key Interspecies Variations
Significant differences in the pharmacokinetic profile of carprofen are evident from the

compiled data. For instance, the elimination half-life (t1/2) varies dramatically, from

approximately 8 hours in dogs to over 30 hours in cattle and rainbow trout.[1][7] This variability

directly impacts dosing frequency required to maintain therapeutic plasma concentrations.

The volume of distribution (Vd) is relatively low across most species, suggesting that carprofen
is largely confined to the plasma and extracellular fluid, which is consistent with its high degree

of protein binding (over 99%).[1][6] Clearance (Cl) also shows marked differences, indicating

variable efficiency in drug elimination among species.

Bioavailability following oral administration is generally high in dogs and horses, exceeding

90% and 75% respectively, suggesting efficient gastrointestinal absorption.[1][3][6]

Experimental Methodologies
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The data presented in this guide are derived from various pharmacokinetic studies. While

specific protocols may vary, a general experimental workflow is typically followed.

General Experimental Protocol
Animal Subjects: Healthy, adult animals of the target species are selected. The number of

subjects varies between studies.

Drug Administration: A specified dose of carprofen is administered via a defined route (e.g.,

intravenous, intramuscular, oral, or subcutaneous).

Blood Sampling: Serial blood samples are collected at predetermined time points post-

administration.

Plasma Separation: Blood samples are processed to separate plasma, which is then stored,

typically at -20°C or -80°C, until analysis.[4]

Drug Concentration Analysis: The concentration of carprofen in the plasma samples is

quantified using a validated analytical method, most commonly High-Performance Liquid

Chromatography (HPLC).[2][9]

Pharmacokinetic Analysis: The resulting plasma concentration-time data is analyzed using

non-compartmental or compartmental pharmacokinetic models to determine key parameters

such as Tmax, Cmax, t1/2, AUC, Vd, and Cl.

Visualization of the Comparative Pharmacokinetic
Workflow
The following diagram illustrates the logical flow of a cross-species pharmacokinetic

comparison study for carprofen.

Study Design Experimental Execution Data Analysis Comparative Assessment

Species Selection
(e.g., Dog, Cat, Horse)

Route & Dose Determination
(IV, PO, IM, SC) Drug Administration Serial Blood Sampling Plasma Separation & Storage HPLC Analysis

(Carprofen Quantification)
Pharmacokinetic

Parameter Calculation
Cross-Species

Comparison of PK Profiles
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Caption: Workflow for Cross-Species Carprofen Pharmacokinetic Comparison.

Conclusion
The pharmacokinetic profile of carprofen is highly species-dependent. This comparative guide

underscores the importance of species-specific data for the rational use of carprofen in

veterinary medicine. Researchers and drug development professionals should consider these

inherent differences when designing dosage regimens, developing new formulations, and

conducting preclinical and clinical trials. Further research is warranted to elucidate the

metabolic pathways and genetic factors contributing to these pharmacokinetic variations.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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